Heptane, 1,1,1,2,2-pentafluoro-7-iodo-

• Molecular Formula: C7H10F5I
• Molecular Weight: 316.05 g/mol
• IUPAC Name: 1,1,1,2,2-pentafluoro-7-iodoheptane
• InChI: InChI=1S/C7H10F5I/c8-6(9,7(10,11)12)4-2-1-3-5-13/h1-5H2
• InChI Key: LEJYSQJKLSLOEQ-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(C(F)(F)F)(F)F)CCI

Description

Heptane, 1,1,1,2,2-pentafluoro-7-iodo- is a useful research compound. Its molecular formula is C7H10F5I and its molecular weight is 316.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium iodide (27.37 g, 182.58 mmol) was added to a solution of 1-methanesulfonyloxy-6,6,7,7,7-pentafluoroheptane (17.3 g, 60.86 mmol) in acetone (500 ml), followed by heating under reflux for 12 hours. Water was added to the reaction mixture, which was then extracted twice with ether. The combined organic layers were washed with 1% aqueous sodium thiosulfate and saturated aqueous sodium chloride, and then dried over anhydrous magnesium sulfate. The solvent was distilled off to give 1-iodo-6,6,7,7,7-pentafluoroheptane (16.5 g, Yield 86%).